Dioxacarb

• IUPAC Name: [2-(1,3-dioxolan-2-yl)phenyl] N-methylcarbamate
• InChI: InChI=1S/C11H13NO4/c1-12-11(13)16-9-5-3-2-4-8(9)10-14-6-7-15-10/h2-5,10H,6-7H2,1H3,(H,12,13)
• InChI Key: SDKQRNRRDYRQKY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)OC1=CC=CC=C1C2OCCO2
• Molecular Formula: C11H13NO4
• DSSTOX Substance ID: DTXSID2041886
• Molecular Weight: 223.22 g/mol
• CAS RN: 6988-21-2

Description

Dioxacarb is a phenyl methylcarbamate insecticide. It is also known by other names such as Elecron and Famid.

Molecular Structure Analysis

The molecular formula of Dioxacarb is C11H13NO4. It has a molecular weight of 223.23. The structure of Dioxacarb contains a total of 30 bonds, including 17 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 (thio-) carbamate (aromatic), and 2 ethers (aliphatic).

Physical And Chemical Properties Analysis

Dioxacarb has a density of 1.2±0.1 g/cm3. Its boiling point is 320.3±42.0 °C at 760 mmHg. The compound is also characterized by a refractive index of 1.534.

Scientific Research Applications

Research and Toxicology Studies

Scientists investigate Dioxacarb’s effects:

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Mechanism of Action

Target of Action

Dioxacarb is a carbamate pesticide that primarily targets acetylcholinesterase (AChE) . AChE is an enzyme that plays a crucial role in nerve function by terminating signal transduction at the neuromuscular junction through the rapid hydrolysis of the neurotransmitter acetylcholine .

Mode of Action

Dioxacarb acts as an inhibitor of AChE . It forms unstable complexes with cholinesterases by carbamoylation of the active sites of the enzymes . This inhibition is reversible, and it suppresses the action of acetylcholine esterase . This leads to an accumulation of acetylcholine in the synaptic cleft, causing overstimulation and disruption of nerve function.

Result of Action

The primary result of Dioxacarb’s action is the disruption of normal nerve function due to the inhibition of AChE. This can lead to symptoms such as muscle weakness, twitching, and paralysis. In severe cases, it can cause respiratory failure due to paralysis of the muscles involved in breathing .

Safety and Hazards

Dioxacarb is toxic if swallowed and is harmful to aquatic life with long-lasting effects. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Personal protective equipment and chemical impermeable gloves should be worn when handling Dioxacarb.

Synthesis routes and methods

Procedure details

methiocarb; isoprocarb; carbaryl; xylylcarb; CPMC, bufencarb; BPMC; carbofuran; propoxur, ethiofencarb; carbosulfan; Mydrol®; bendiocarb; aminocarb; chloetocarb and benzofuracarb.

Q & A

Q1: What is the primary mechanism of action of Dioxacarb?

A1: Dioxacarb, like other carbamate insecticides, exerts its toxic effect by inhibiting the enzyme acetylcholinesterase (AChE) [, , ]. This enzyme is crucial for the breakdown of the neurotransmitter acetylcholine (ACh) in the nervous system. By inhibiting AChE, Dioxacarb leads to an excessive accumulation of ACh in the synapse, causing overstimulation of cholinergic receptors and ultimately leading to paralysis and death in target organisms.

Q2: What are the structural characteristics of Dioxacarb?

A2: Dioxacarb is a carbamate insecticide with the chemical name 2-(1,3-dioxolan-2-yl)phenyl methylcarbamate. Its molecular formula is C11H13NO5, and it has a molecular weight of 239.23 g/mol [, , ].

Q3: Does Dioxacarb degrade at high temperatures?

A3: Yes, Dioxacarb is known to be thermolabile []. Studies have shown that it degrades significantly at temperatures above its boiling point, producing methyl isocyanate and the corresponding phenol. Different injection techniques in gas chromatography can influence the extent of thermal degradation observed [].

Q4: Is there any information about how the structure of Dioxacarb relates to its activity?

A4: While specific SAR studies on Dioxacarb were not present in the provided abstracts, its classification as an N-methylcarbamate [, ] suggests its activity is linked to the carbamate functional group. Modifications to this group or the aromatic ring could significantly influence its interaction with AChE and thus its potency and selectivity.

Q5: How stable is Dioxacarb in biological samples?

A5: Dioxacarb can degrade in biological samples like beef, duck, and chicken liver tissues over time, especially at room temperature []. The study suggests cryogenic storage conditions are crucial for preserving Dioxacarb concentrations for accurate analysis.

Q6: What is the toxicity profile of Dioxacarb?

A6: Dioxacarb is classified as highly toxic to fish []. Studies show a range of LC50 values for different fish species. Additionally, research indicates potential cytotoxic and genotoxic effects of Dioxacarb in human peripheral blood lymphocytes [] and structural and functional changes in the brain and spinal cord of exposed animals [, ].

Q7: Has resistance to Dioxacarb been observed in insects?

A7: Yes, resistance to Dioxacarb has been reported in several insect species. For instance, studies in Bulgaria identified varying levels of resistance to Dioxacarb in different populations of the German cockroach (Blattella germanica) []. Similarly, research has shown that housefly populations in Hungary exhibit resistance to Dioxacarb [].

Q8: What analytical techniques are used to detect and quantify Dioxacarb?

A8: Various methods have been employed to determine Dioxacarb levels in different matrices. These include:

• Gas chromatography coupled with mass spectrometry (GC-MS): used for analyzing Dioxacarb residues in vegetables after extraction and cleanup using methods like QuEChERS [].
• Liquid chromatography (LC): utilized for determining Dioxacarb and other N-methylcarbamates in drinking water [] and animal tissues [].
• Thin-layer chromatography (TLC): used to analyze Dioxacarb and other pesticides in soil samples with different adsorbents and developing solvents [].

Q9: Does Dioxacarb pose any environmental risks?

A9: While specific details on the environmental fate and impact of Dioxacarb are limited in the provided abstracts, its use as a pesticide suggests potential risks to non-target organisms [, ]. Further research is needed to fully assess its persistence, bioaccumulation potential, and effects on ecosystems.

Q10: Are there alternative insecticides being investigated for replacing or supplementing Dioxacarb?

A10: Research explores various insecticide combinations for controlling pests while managing resistance. Studies have investigated the efficacy of mixtures containing deltamethrin, organophosphates, carbamates (including Dioxacarb), pyrethroids, and insect growth regulators against houseflies [, ]. This highlights the ongoing search for effective alternatives and strategies to combat insecticide resistance.